Cas no 1806548-07-1 (3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid)

• Product Name: 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid
• CAS No: 1806548-07-1
• MF: C₁₁H₈F₆O₃S
• MW: 334.234843254089
• CID: 4986584
• Update Time: 2025-10-31

3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid

• Inchi： 1S/C11H8F6O3S/c12-10(13,14)20-7-3-6(1-2-9(18)19)4-8(5-7)21-11(15,16)17/h3-5H,1-2H2,(H,18,19)
• InChI Key： MELZJVLPZSPQLY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=CC(=C1)CCC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• XLogP3: 4.6
• Topological Polar Surface Area: 71.8

Additional information on 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid

3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1806548-07-1): A Comprehensive Overview

3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1806548-07-1) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive trifluoromethoxy and trifluoromethylthio substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid is particularly noteworthy. The presence of the trifluoromethoxy group (CF₃O-) and the trifluoromethylthio group (CF₃S-) on the phenyl ring imparts unique electronic and steric properties to the molecule. These substituents significantly influence the compound's reactivity, solubility, and biological activity, making it an attractive target for drug design and development.

Recent studies have highlighted the potential of 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory signaling cascades.

In addition to its anti-inflammatory effects, 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. The mechanism by which it exerts its anticancer effects is not yet fully understood, but it is thought to involve the disruption of cell cycle progression and the induction of programmed cell death.

The pharmacokinetic properties of 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures a prolonged half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and is well-tolerated by patients.

The synthesis of 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a trifluoromethoxy-substituted aryl halide with a trifluoromethylthio-substituted aryl halide, followed by carboxylation to form the final product. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and clinical settings.

In conclusion, 3-(3-(Trifluoromethoxy)-5-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1806548-07-1) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.